Cas no 5415-78-1 ( )
structure
Product Name:
CAS No:5415-78-1
MF:C7H5Br2ClO
MW:300.374999761581
CID:939931
PubChem ID:223529
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dibromo-6-chloro-3-methylphenol
- 2,4-dibromo-6-chloro-3-methyl-phenol
- NSC-11252
- DTXSID40279091
- 5415-78-1
- NSC11252
-
-
- Inchi: 1S/C7H5Br2ClO/c1-3-4(8)2-5(10)7(11)6(3)9/h2,11H,1H3
- InChI Key: JFODRSKAZPAWDP-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1C)Br)Cl)O
Computed Properties
- Exact Mass: 297.84000
- Monoisotopic Mass: 297.84
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 2.023
- Boiling Point: 274.7°C at 760 mmHg
- Flash Point: 120°C
- Refractive Index: 1.636
- PSA: 20.23000
- LogP: 3.87900
Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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